Cas no 95068-32-9 (Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-)

• Product Name: Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-
• CAS No: 95068-32-9
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 2818598
• Update Time: 2023-08-07

Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-
• 3-Methoxy-2-[(2-methoxyphenyl)methyl]benzoic acid

• Inchi： 1S/C16H16O4/c1-19-14-8-4-3-6-11(14)10-13-12(16(17)18)7-5-9-15(13)20-2/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： UQCLWFHCXOOGHV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)O)=C1CC1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8